Cas no 1932832-06-8 (((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol)

((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol is a chiral pyrrolidine derivative featuring a pyridinyl substituent and a hydroxymethyl group. Its stereochemically defined structure (3S,4R) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders or nicotinic receptors. The pyridine moiety enhances binding affinity to heterocyclic targets, while the hydroxymethyl group offers versatility for further functionalization. This compound’s rigid, substituted pyrrolidine scaffold contributes to conformational stability, improving selectivity in drug design. Suitable for use in medicinal chemistry and catalysis, it is typically handled under inert conditions due to potential sensitivity. Purity and stereochemical integrity are critical for optimal performance in synthetic applications.
((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol structure
1932832-06-8 structure
Product Name:((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol
CAS No:1932832-06-8
MF:C11H16N2O
MW:192.257542610168
CID:4632250
PubChem ID:118703420
Update Time:2025-10-15

((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol Chemical and Physical Properties

Names and Identifiers

    • ((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol
    • F21086
    • [(3S,4R)-4-methyl-4-pyridin-3-ylpyrrolidin-3-yl]methanol
    • [(3S,4R)-4-methyl-4-(pyridin-3-yl)pyrrolidin-3-yl]methanol
    • 1932832-06-8
    • Inchi: 1S/C11H16N2O/c1-11(8-13-6-10(11)7-14)9-3-2-4-12-5-9/h2-5,10,13-14H,6-8H2,1H3/t10-,11-/m0/s1
    • InChI Key: MSZWKPMDSPWSCI-QWRGUYRKSA-N
    • SMILES: OC[C@@H]1CNC[C@]1(C1C=NC=CC=1)C

Computed Properties

  • Exact Mass: 192.126263138g/mol
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 45.2

((3S,4R)-4-Methyl-4-(pyridin-3-yl)pyrrolidin-3-yl)Methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Aaron
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